N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c22-16-11-12-10-13(5-6-14(12)20-21-16)19-17(23)18(7-1-2-8-18)15-4-3-9-24-15/h3-4,9,11,13H,1-2,5-8,10H2,(H,19,23)(H,21,22)
• InChI Key: QDDJJALVHAHEFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3CCC4=NNC(=O)C=C4C3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
BenchChem offers high-quality N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Central Nervous System Activity

Research on similar compounds within the 5-oxo-1,4,5,6,7,8-hexahydrocinnolines family has explored their potential for central nervous system (CNS) activity. Studies have identified derivatives with sedative, anticonvulsant, and antidepressant properties, albeit with a narrow safety margin limiting further development. These findings suggest a pathway for investigating related compounds for CNS applications, underscoring the importance of chemical structure in defining pharmacological profiles (Nagarajan, David, & Shah, 1976).

Antimicrobial Activity

A series of cycloalkylthiophene-Schiff bases and their metal complexes have demonstrated significant antimicrobial efficacy against various pathogenic bacterial and fungal strains. This research underscores the potential of thiophene-containing compounds in developing new antimicrobial agents, highlighting the structural diversity that can influence biological activity (Altundas, Sarı, Çolak, & Öğütcü, 2010).

Antiallergy Agents

Investigations into N-(4-substituted-thiazolyl)oxamic acid derivatives have unveiled a new series of potent, orally active antiallergy agents. These compounds were found to be significantly more potent than disodium cromoglycate in rat PCA models, suggesting the therapeutic potential of related chemical entities in managing allergy-related conditions (Hargrave, Hess, & Oliver, 1983).

Antitumor and Immunomodulating Activity

The metabolism and transport of oxazaphosphorines, including cyclophosphamide and ifosfamide, represent crucial areas of research due to their antitumor and immunomodulating activities. New derivatives aim to enhance selectivity and response while reducing toxicity, offering insights into the design and application of novel therapeutic agents (Zhang, Tian, Chan, Li, Zhou, Duan, & Zhu, 2005).